Cas no 139549-71-6 (N-Hydroxysuccinimidyl acetoacetate)

• Product Name: N-Hydroxysuccinimidyl acetoacetate
• CAS No: 139549-71-6
• Molecular Formula: C₈H₉NO₅
• Molecular Weight: 199.1608
• CID: 102132
• PubChem ID: 5123089

N-Hydroxysuccinimidyl acetoacetate Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,2,5-dioxo-1-pyrrolidinyl ester
• (2,5-dioxopyrrolidin-1-yl) 3-oxobutanoate
• N-Hydroxysuccinimidyl acetoacetate
• NULL
• 2,5-dioxopyrrolidin-1-yl 3-oxobutanoate
• VOIVNIGJPPFYCC-UHFFFAOYSA-N
• 2,5-dioxoazolidinyl 3-oxobutanoate
• ST50976185
• 2,5-Pyrrolidinedione, 1-(1,3-dioxobutoxy)-
• Butanoic acid, 3-oxo-, 2,5-dioxo-1-pyrrolidinyl ester
• SCHEMBL6033533
• (2,5-Dioxopyrrolidin-1-yl)-3-oxobutanoate
• N-Hydroxysuccinimidyl acetoacetate, 98%
• AC4141
• AKOS024351479
• SY248607
• N-HYDROXYSUCCINIMIDYLACETOACETATE
• 139549-71-6
• 2,5-Dioxo-1-pyrrolidinyl 3-Oxobutanoate
• MFCD00013444
• DTXSID60408543
• CS-0435469
• AS-69241
• FT-0643310
• J-007291
• DB-042477

• InChIKey： VOIVNIGJPPFYCC-UHFFFAOYSA-N
• Inchi： 1S/C8H9NO5/c1-5(10)4-8(13)14-9-6(11)2-3-7(9)12/h2-4H2,1H3
• SMILES： O(C(C([H])([H])C(C([H])([H])[H])=O)=O)N1C(C([H])([H])C([H])([H])C1=O)=O

Computed Properties

• Exact Mass: 199.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 199.04807239g/mol
• Heavy Atom Count: 14
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 80.8

Experimental Properties

• LogP: -0.48940
• PSA: 80.75000
• Refractive Index: 1.511
• Boiling Point: 315.1°C at 760 mmHg
• Melting Point: 122-124 °C(lit.)
• Flash Point: 144.4°C
• Density: 1.38